Cas no 2468050-24-8 (4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane
• CAS No: 2468050-24-8
• MF: C₁₇H₂₅BO₄
• MW: 304.189005613327
• CID: 6571685
• PubChem ID: 137952241
• Update Time: 2025-10-31

4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{3-[(oxolan-3-yloxy)methyl]phenyl}-1,3,2-dioxaborolane
• EN300-1706359
• 2468050-24-8

• Inchi： 1S/C17H25BO4/c1-16(2)17(3,4)22-18(21-16)14-7-5-6-13(10-14)11-20-15-8-9-19-12-15/h5-7,10,15H,8-9,11-12H2,1-4H3
• InChI Key： QYPQYPYDNTZBJO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(COC3COCC3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.1845894g/mol
• Monoisotopic Mass: 304.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane (CAS No. 2468050-24-8)

The compound 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane (CAS No. 2468050-24-8) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique molecular structure, featuring a dioxaborolane core and a tetramethyl substitution pattern, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of catalysis and drug discovery.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in the development of biocompatible materials and targeted therapeutics. This compound, with its oxolan-3-yloxy moiety, offers enhanced solubility and stability, addressing common challenges in small-molecule drug formulation. Researchers exploring AI-driven molecular design often seek such derivatives to optimize ADME properties (Absorption, Distribution, Metabolism, Excretion), a trending topic in computational chemistry forums.

The CAS No. 2468050-24-8 is particularly noteworthy for its compatibility with green chemistry principles. As sustainability becomes a focal point in industrial and academic research, this compound’s potential for low-waste synthesis and high atom economy aligns with global trends like circular economy and carbon footprint reduction. These keywords are frequently queried in scientific databases and patent searches, reflecting its relevance in modern chemistry.

From a structural perspective, the phenyl-dioxaborolane framework enables versatile functionalization, making it a hotspot for click chemistry applications. Its tetramethyl groups provide steric protection, a feature often discussed in organic electronics communities for designing air-stable semiconductors. This dual functionality—combining reactivity and stability—positions it as a candidate for next-generation OLED materials, a sector gaining traction in renewable energy discussions.

Analytical techniques such as NMR spectroscopy and HPLC are typically employed to characterize 4,4,5,5-tetramethyl-2-{3-(oxolan-3-yloxy)methylphenyl}-1,3,2-dioxaborolane, ensuring purity for high-yield reactions. Laboratories focusing on high-throughput screening often prioritize such compounds due to their reproducibility, a critical factor in automated synthesis platforms. These terms are highly searched in lab equipment and process optimization contexts.

In conclusion, CAS No. 2468050-24-8 exemplifies innovation at the intersection of molecular design and applied chemistry. Its adaptability to cutting-edge research areas—from bioconjugation to nanomaterials—ensures its continued prominence in scientific literature and industrial workflows. For those exploring structure-activity relationships or scalable synthetic routes, this compound offers a robust foundation for advancement.